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Compound of Interest

Compound Name: Isononanoyl chloride

Cat. No.: B1359807

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data for isononanoyl
chloride (CAS No. 36727-29-4), also known as 3,5,5-trimethylhexanoyl chloride. The
information is compiled and presented to meet the specific needs of laboratory and drug
development professionals, emphasizing safe handling, storage, and emergency procedures.

Chemical and Physical Properties

Isononanoyl chloride is a reactive organic compound widely used as an intermediate in
chemical synthesis.[1] It presents as a colorless to pale yellow oily liquid with a sharp, pungent
odor.[1][2][3] Due to its acyl chloride functional group, it is a potent acylating agent.[1]
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Property Value Source
Molecular Formula C9H17CIO [2]
Molecular Weight 176.68 g/mol [4]

CAS Number 36727-29-4 [2][5]
EC Number 253-168-4 [2][5]
Appearance Colorless to pale yellow, clear 2102]

oily liquid with a pungent odor.

Density (20 °C)

0.94 g/cm?3

[2]

Boiling Point 190 °C at 101 kPa [2][4]
Melting Point <=-50°C [6]
Flash Point 79 °C (closed cup) [2]
Soluble in common organic
B solvents (e.g., acetone,
Solubility [21[7]

chloroform, toluene, THF); it

decomposes in water.

Hazard Identification and Classification

Isononanoyl chloride is classified as a hazardous substance with multiple critical warnings.
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Hazard Class

GHS Classification

Acute Toxicity, Inhalation

Category 1 (Fatal if inhaled)[5]

Acute Toxicity, Oral

Category 3 (Toxic if swallowed)[5]

Acute Toxicity, Dermal

Category 3 (Toxic in contact with skin)[5]

Skin Corrosion/Irritation

Category 1B (Causes severe skin burns and

eye damage)[5]

Serious Eye Damage/Eye Irritation

Category 1 (Causes serious eye damage)[5]

Skin Sensitization

Category 1 (May cause an allergic skin reaction)

[5]

Corrosive to Metals

Category 1 (May be corrosive to metals)[8]

Aquatic Hazard, Long-term

Category 3 (Harmful to aquatic life with long

lasting effects)[5]

Hazard Statements: H330, H301, H311, H314, H317, H290, H412[5][8]

Toxicological Data

Parameter Species Value Source
LD50 (Oral) Rat 1700 mg/kg [2][5]
LC50 (Inhalation) Rat 0.24mg/L/1h [5]
LC50 (Inhalation) Rat 0.06-0.1mg/L/1h [2]

Note: A discrepancy exists in the reported LC50 values. Users should adopt a conservative

approach and consider the lower value for risk assessment.

Experimental Protocols

Detailed experimental methodologies for determining the toxicological data presented above

are proprietary to the entities that conducted the testing and are not publicly available in the

provided search results. These studies are typically conducted under standardized guidelines,
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such as those from the OECD (Organisation for Economic Co-operation and Development), to
ensure data reliability and comparability.

Signaling Pathways and Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate key safety information and
handling procedures for isononanoyl chloride.

Click to download full resolution via product page

Caption: Hazard identification and response workflow for isononanoyl chloride.
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Receiving and Initial Storage

Receive Shipment

Y

Inspect Container for Damage

Y

Store in a Designated, Locked, Cool, Dry, Well-Ventilated Area

Y

Log in Chemical Inventory

Safe Handl‘ 'ng and Use

Don Appropriate PPE

Y

Work in a Chemical Fume Hood

Y

Use Corrosion-Resistant Equipment

Y

Dispense Required Amount

Y

Tightly Close Container Immediately After Use

Post-Use and Waste Disposal

Return Container to Designated Storage

Decontaminate Work Area

Dispose of Contaminated PPE and Waste in Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of isononanoyl chloride.
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Handling and Storage

Safe Handling:

Only use in a well-ventilated area, preferably within a chemical fume hood.[5]

o Wear appropriate personal protective equipment, including impermeable gloves, tightly fitting
safety goggles, a face shield, and protective clothing.[5][8]

» Avoid contact with skin, eyes, and clothing.[5]

» Do not breathe vapors or mists.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

o Ensure eyewash stations and safety showers are in close proximity to the workstation.[5]
» Wash hands thoroughly after handling.

Storage:

e Store in a cool, dry, well-ventilated, and locked-up area.[5]

o Keep the container tightly closed.[5]

e Store in a corrosion-resistant container with a resistant inner liner. Do not use metal
containers.

» Protect from moisture, as it reacts violently with water.[1]
» Keep away from heat sources and direct sunlight.[5]

¢ Avoid contact with alkaline products.[2]

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Protocol

Remove the person to fresh air and keep them
) comfortable for breathing.[5][8] Immediately call
Inhalation : .
a poison center or doctor.[8] If breathing has

stopped, administer artificial respiration.

Immediately take off all contaminated clothing.
i [5][8] Rinse the skin with plenty of water or
Skin Contact ) )
shower.[8] Immediately call a poison center or

doctor.[8]

Rinse cautiously with water for several minutes.

[5][8] Remove contact lenses if present and
Eye Contact ] o ]

easy to do. Continue rinsing.[5][8] Immediately

call an ophthalmologist.

Rinse mouth with water (only if the person is
Ingestion conscious).[5] Do NOT induce vomiting.[5][8]

Immediately call a poison center or doctor.[5][8]

Firefighting Measures

» Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or sand.[5]

o Unsuitable Extinguishing Media: Do not use water, as isononanoyl chloride reacts with it.

[5]

e Special Hazards: The substance is corrosive.[5] In a fire, it may produce toxic and irritating
fumes, including hydrogen chloride and phosgene.[5]

o Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures

o Personal Precautions: Evacuate the area. Do not breathe vapors or mists. Avoid contact with
the substance. Ensure adequate ventilation.[5] Wear appropriate personal protective
equipment as outlined in the handling section.[5]
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e Environmental Precautions: Prevent the product from entering drains, waterways, or sewer
systems.[5]

o Containment and Cleanup: Cover drains. Absorb the spillage with inert material (e.g., sand,
earth). Collect the material in a suitable, labeled container for disposal as hazardous waste.

Disposal Considerations

Dispose of isononanoyl chloride and its containers in accordance with local, regional, and
national regulations. This should be done at an approved waste disposal plant. Do not release
it into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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